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Compound of Interest

Compound Name: Piromelatine

Cat. No.: B1678460

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

This document provides comprehensive, step-by-step guidance for the proper disposal of
Piromelatine, a non-hazardous research chemical. Adherence to these procedures is crucial
for maintaining laboratory safety, ensuring regulatory compliance, and minimizing
environmental impact.

Immediate Safety Precautions

While Piromelatine is classified as a non-hazardous substance, standard laboratory safety
protocols should always be observed during handling and disposal.[1] This includes wearing
appropriate personal protective equipment (PPE), such as safety glasses, gloves, and a lab
coat. In case of accidental contact, refer to the first aid measures outlined in the Safety Data
Sheet (SDS). For spills, avoid generating dust and collect the material using dry clean-up
methods.

Piromelatine Chemical and Physical Properties

A summary of key quantitative data for Piromelatine is presented in the table below. This
information is essential for understanding the chemical's characteristics and for making
informed decisions regarding its handling and disposal.
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Property Value Source

Molecular Formula C17H16N204 [1112][3]

Molecular Weight 312.32 g/mol [1][2]

CAS Number 946846-83-9 [1]

Appearance Solid [4]

Solubility in DMSO 100 mg/mL (320.18 mM)[4] MedChemExpress[5][6]

Powder: -20°C for 3 years. In
Storage [4]
solvent: -80°C for 1 year.

Step-by-Step Disposal Protocol

The following protocol outlines the detailed methodology for the disposal of non-hazardous
solid and liquid waste forms of Piromelatine. This procedure is based on general best
practices for the disposal of non-hazardous research chemicals.

Part 1: Waste Segregation and Identification

o Crucial First Step: At the point of generation, definitively identify and segregate Piromelatine
waste as non-hazardous.

o Dedicated Waste Stream: Maintain a separate, clearly labeled waste container for non-
hazardous chemical waste to prevent cross-contamination with hazardous materials.

Part 2: Disposal of Solid Piromelatine Waste

e Unused or Expired Piromelatine Powder:
o Ensure the original container is tightly sealed.

o If the label is damaged, create a new label clearly identifying the contents as
"Piromelatine (Non-Hazardous)."

o Place the sealed container in the designated non-hazardous solid waste stream for your
facility.
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» Contaminated Labware (e.g., weigh boats, filter paper):
o Scrape off any excess solid Piromelatine.

o Dispose of the labware in the designated non-hazardous solid waste container.

Part 3: Disposal of Liquid Piromelatine Waste
(Solutions)

» Solvent-Based Solutions (e.g., DMSO):

o Collect all Piromelatine solutions in a sealed, properly labeled waste container. The label
should indicate the contents (e.g., "Piromelatine in DMSQO") and be marked as "Non-
Hazardous Waste."

o Consult your institution's specific guidelines for the disposal of non-hazardous chemical
solutions. In most cases, these will be collected by your institution's environmental health
and safety (EHS) department for appropriate disposal, which may include incineration.

o Do not dispose of solutions containing organic solvents down the sanitary sewer.
e Aqueous Solutions:

o While some non-hazardous, water-soluble chemicals can be disposed of down the drain
with copious amounts of water, it is best practice to check with your local regulations and
institutional EHS policies first.

o If permitted, ensure the solution is neutralized to a pH between 6.0 and 8.0 before
disposal.

o Flush with at least 20 times the volume of water.

Part 4: Decontamination and Disposal of Empty
Containers

o Triple Rinsing: Thoroughly rinse the empty Piromelatine container with a suitable solvent
(e.g., water or ethanol) at least three times.
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¢ Rinsate Collection: Collect the rinsate as non-hazardous chemical waste.

» Container Disposal: Once cleaned, deface or remove the original label and dispose of the
container in the regular laboratory glass or plastic recycling stream, as appropriate.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Piromelatine.
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Caption: Logical workflow for Piromelatine disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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